2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[1-(4-methylphenyl)ethyl]acetamide

• IUPAC Name: 2-[4-(2-fluorophenyl)piperazin-1-yl]-N-[1-(4-methylphenyl)ethyl]acetamide
• InChI: InChI=1S/C21H26FN3O/c1-16-7-9-18(10-8-16)17(2)23-21(26)15-24-11-13-25(14-12-24)20-6-4-3-5-19(20)22/h3-10,17H,11-15H2,1-2H3,(H,23,26)
• InChI Key: ZOMSZYIAMQDKCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)CN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C21H26FN3O
• Molecular Weight: 355.4 g/mol

Description

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[1-(4-methylphenyl)ethyl]acetamide, also known as FPEA, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely used in scientific research as a tool to study the central nervous system and its functions.

Mechanism of Action

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[1-(4-methylphenyl)ethyl]acetamide acts as a selective dopamine D3 receptor antagonist, which means that it blocks the activity of D3 receptors in the brain. Dopamine is a neurotransmitter that plays a key role in regulating various physiological and psychological processes such as mood, motivation, reward, and movement. D3 receptors are mainly expressed in the mesolimbic and mesocortical dopamine pathways, which are involved in the regulation of reward, motivation, and cognition. By blocking D3 receptors, this compound can modulate the activity of these pathways and affect various physiological and psychological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to decrease the locomotor activity of rats, which suggests that it may have a sedative effect. It has also been shown to decrease the reinforcing effects of cocaine and amphetamine, which suggests that it may have potential as a treatment for drug addiction. Additionally, this compound has been shown to increase the release of acetylcholine in the prefrontal cortex, which suggests that it may have potential as a treatment for cognitive disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[1-(4-methylphenyl)ethyl]acetamide is its selectivity for dopamine D3 receptors, which makes it a useful tool for studying the role of D3 receptors in various physiological and pathological processes. Additionally, this compound has a relatively long half-life and can be administered orally, which makes it convenient for use in animal models. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental conditions.

Future Directions

There are several future directions for research on 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[1-(4-methylphenyl)ethyl]acetamide. One area of research is the development of more potent and selective D3 receptor antagonists based on the structure of this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in various neurological and psychiatric disorders. Additionally, there is a need for further research on the biochemical and physiological effects of this compound in animal models and humans.

Scientific Research Applications

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[1-(4-methylphenyl)ethyl]acetamide has been widely used in scientific research as a tool to study the central nervous system and its functions. It has been shown to act as a selective dopamine D3 receptor antagonist, which makes it useful for studying the role of D3 receptors in various physiological and pathological processes such as drug addiction, Parkinson's disease, and schizophrenia.